- p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380
Cas no 91393-49-6 (2-(2-Chlorophenyl)-cyclohexanone)
2-(2-Chlorophenyl)-cyclohexanone is a chlorinated cyclohexanone derivative with a phenyl substituent at the 2-position. This compound is of interest in organic synthesis due to its structural features, which make it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the chlorophenyl group enhances reactivity, facilitating further functionalization through reactions such as nucleophilic substitution or reduction. Its cyclohexanone core provides a rigid framework, useful in stereoselective synthesis. The compound is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture or light. Proper storage and handling are recommended to maintain stability and purity for laboratory or industrial applications.
91393-49-6 structure
Product Name:2-(2-Chlorophenyl)-cyclohexanone
CAS No:91393-49-6
MF:C12H13ClO
MW:208.684022665024
MDL:MFCD03090804
CID:787746
PubChem ID:4374110
Update Time:2025-06-08
2-(2-Chlorophenyl)-cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-(2-chlorophenyl)-
- 2-(2-chlorophenyl)cyclohexan-1-one
- 2-(2-Chlorophenyl)-cyclohexanone
- 2-(2-Chlorophenyl)cyclohexanone (ACI)
- Cyclohexanone, 2-(o-chlorophenyl)- (6CI, 7CI)
- 2-(o-Chlorophenyl)cyclohexan-1-one
- UOEXWLLNMGAJDD-UHFFFAOYSA-N
- DB-121555
- CS-0245608
- 91393-49-6
- EN300-307383
- 2-(2-chloro-phenyl)-cyclohexanone
- SCHEMBL1617179
- AKOS005216997
- 2-(2-Chlorophenyl)cyclohexanone
- G74681
- MFCD03090804
- DTXSID30402558
- AKOS017478260
- SY033800
-
- MDL: MFCD03090804
- Inchi: 1S/C12H13ClO/c13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14/h1,3,5,7,10H,2,4,6,8H2
- InChI Key: UOEXWLLNMGAJDD-UHFFFAOYSA-N
- SMILES: O=C1C(C2C(Cl)=CC=CC=2)CCCC1
Computed Properties
- Exact Mass: 208.065
- Monoisotopic Mass: 208.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.3
2-(2-Chlorophenyl)-cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C379405-25mg |
2-(2-Chlorophenyl)-cyclohexanone |
91393-49-6 | 25mg |
$196.00 | 2023-05-18 | ||
| TRC | C379405-250mg |
2-(2-Chlorophenyl)-cyclohexanone |
91393-49-6 | 250mg |
$ 1200.00 | 2023-09-08 | ||
| Ambeed | A747456-1g |
2-(2-Chlorophenyl)cyclohexanone |
91393-49-6 | 97% | 1g |
$572.0 | 2024-05-30 | |
| eNovation Chemicals LLC | Y1009559-1kg |
2-(2-Chlorophenyl)cyclohexanone |
91393-49-6 | 95% | 1kg |
$9850 | 2024-07-28 | |
| Enamine | EN300-307383-0.05g |
2-(2-chlorophenyl)cyclohexan-1-one |
91393-49-6 | 95.0% | 0.05g |
$101.0 | 2025-03-19 | |
| Enamine | EN300-307383-0.1g |
2-(2-chlorophenyl)cyclohexan-1-one |
91393-49-6 | 95.0% | 0.1g |
$152.0 | 2025-03-19 | |
| Enamine | EN300-307383-0.25g |
2-(2-chlorophenyl)cyclohexan-1-one |
91393-49-6 | 95.0% | 0.25g |
$216.0 | 2025-03-19 | |
| Enamine | EN300-307383-0.5g |
2-(2-chlorophenyl)cyclohexan-1-one |
91393-49-6 | 95.0% | 0.5g |
$407.0 | 2025-03-19 | |
| Enamine | EN300-307383-1.0g |
2-(2-chlorophenyl)cyclohexan-1-one |
91393-49-6 | 95.0% | 1.0g |
$528.0 | 2025-03-19 | |
| Enamine | EN300-307383-2.5g |
2-(2-chlorophenyl)cyclohexan-1-one |
91393-49-6 | 95.0% | 2.5g |
$1034.0 | 2025-03-19 |
2-(2-Chlorophenyl)-cyclohexanone Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C
Reference
- Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485
Production Method 3
Reaction Conditions
1.1 Reagents: Pyrrolidine Catalysts: Acridinium, 3,6-bis(dimethylamino)-9-[4-(dimethylamino)-2,6-dimethoxyphenyl]-9,1… Solvents: Acetonitrile ; 48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized
Reference
- Photoredox α-arylation of carbonyl compounds, ChemRxiv, 2021, 1, 1-23
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, -78 °C
1.2 Reagents: Boron trifluoride etherate ; -78 °C; -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; -78 °C
2.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
2.2 Reagents: Sodium thiosulfate Solvents: Water
1.2 Reagents: Boron trifluoride etherate ; -78 °C; -78 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; -78 °C
2.1 Reagents: Sodium bicarbonate , Dess-Martin periodinane Solvents: Dichloromethane ; rt
2.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
- p-Toluenesulfonic acid catalysed fluorination of α-branched ketones for the construction of fluorinated quaternary carbon centres, Chemical Communications (Cambridge, 2018, 54(87), 12377-12380
Production Method 5
Reaction Conditions
1.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
2.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
2.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Production Method 6
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
2.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
3.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
2.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
3.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Production Method 7
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 4 h, rt
Reference
- Novel Chelating Phosphonite Ligands: Syntheses, Structures, and Nickel-Catalyzed Hydrocyanation of Olefins, Organometallics, 2008, 27(10), 2189-2200
Production Method 8
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ; 20 h, 100 °C
Reference
- Palladium-catalyzed intramolecular O-arylation of enolates: Application to benzo[b]furan synthesis, Organic Letters, 2004, 6(25), 4755-4757
Production Method 9
Reaction Conditions
1.1 Solvents: Acetonitrile ; 15 - 45 min, 50 °C
2.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C
2.1 Reagents: Triethylamine Catalysts: D-Tartaric acid Solvents: Mesitylene ; 24 h, 110 °C
Reference
- Transition metal-free synthesis of α-aryl ketones via oxyallyl cation capture with arylboronic acids, Organic Chemistry Frontiers, 2020, 7(17), 2480-2485
Production Method 10
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether , Tetrahydrofuran ; -110 °C; 45 min, -110 °C
1.2 Reagents: Boron trifluoride etherate ; -110 °C; 1 h, -110 °C; -110 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 4 h, rt
1.2 Reagents: Boron trifluoride etherate ; -110 °C; 1 h, -110 °C; -110 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Pyridinium chlorochromate Solvents: Dichloromethane ; 4 h, rt
Reference
- Novel Chelating Phosphonite Ligands: Syntheses, Structures, and Nickel-Catalyzed Hydrocyanation of Olefins, Organometallics, 2008, 27(10), 2189-2200
Production Method 11
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Production Method 12
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid , Sulfuric acid ; 6 h, 25 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
Production Method 13
Reaction Conditions
1.1 Reagents: Magnesium , Iodine Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
4.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
1.2 Solvents: Diethyl ether
1.3 Reagents: Ammonium chloride
2.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Methanesulfonamide , Potassium ferricyanide Catalysts: Osmium tetroxide , (DHQ)2PHAL
4.1 Reagents: Trifluoromethanesulfonic acid ; 5 h, -20 °C
Reference
- Asymmetric synthesis of (S)- and (R)-norketamine via Sharpless asymmetric dihydroxylation/Ritter amination sequence, Tetrahedron Letters, 2015, 56(20), 2608-2610
2-(2-Chlorophenyl)-cyclohexanone Raw materials
- Hydroxy(tosyloxy)iodobenzene
- 2'-Chloro-2,3,4,5-tetrahydro-1,1'-biphenyl
- 1-Chloro-2-iodobenzene
- 1-Bromo-2-chlorobenzene
- 2-(2-Chlorophenyl)-cyclohexanol
- rac-(1R,2S)-2-(2-chlorophenyl)cyclohexan-1-ol, trans
- Cyclohexanol, 1-(2-chlorophenyl)-
- Cyclohexanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-
- (2-chlorophenyl)boronic acid
- rel-(1R,2R)-1-(2-Chlorophenyl)-1,2-cyclohexanediol
2-(2-Chlorophenyl)-cyclohexanone Preparation Products
2-(2-Chlorophenyl)-cyclohexanone Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
91393-49-6 (2-(2-Chlorophenyl)-cyclohexanone) Related Products
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- 760191-77-3(2-Butanone, 1-(2-chlorophenyl)-4-cyclohexyl-)
- 6626-27-3(4-(2-chlorophenyl)hexan-3-one)
- 55579-68-5(5-(2-Chlorophenyl)cyclohexane-1,3-dione)
- 54635-92-6(4-(2-Chlorophenyl)-3-phenylbutan-2-one)
- 89756-75-2(1,3-Cyclohexanedione, 5-(2,4-dichlorophenyl)-4-methyl-)
- 80036-15-3(1,3-Cyclopentanedione, 2-(2-chlorophenyl)-)
- 88175-71-7(1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trichlorophenyl)-)
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